Cas no 881423-32-1 (4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile)

• Product Name: 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile
• CAS No: 881423-32-1
• MF: C₁₉H₂₄N₂OSi
• MW: 324.492165565491
• MDL: MFCD14702874
• CID: 1088106
• PubChem ID: 51072208
• Update Time: 2025-07-20

4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile
• tert-butyl-[4-(3-cyano-2-methylpyridin-4-yl)phenoxy]-ethylsilicon
• BS-40187
• CS-0366323
• 4-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpyridine-3-carbonitrile
• 4-(4-{[TERT-BUTYL(DIMETHYL)SILYL]OXY}PHENYL)-2-METHYLNICOTINONITRILE
• AKOS022185614
• 4-(4-([tert-Butyl(dimethyl)silyl]oxy)phenyl)-2-methylnicotinonitrile
• 4-[4-(tert-Butyldimethylsilyloxy)phenyl]-2-methylnicotinonitrile
• 881423-32-1
• MFCD14702874
• 4-{4-[(TERT-BUTYLDIMETHYLSILYL)OXY]PHENYL}-2-METHYLPYRIDINE-3-CARBONITRILE

• MDL： MFCD14702874
• Inchi： 1S/C19H24N2OSi/c1-14-18(13-20)17(11-12-21-14)15-7-9-16(10-8-15)22-23(5,6)19(2,3)4/h7-12H,1-6H3
• InChI Key： QFNWSLHZBYELDL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C2C=CN=C(C)C=2C#N)=CC=1

Computed Properties

• Exact Mass: 324.165789928g/mol
• Monoisotopic Mass: 324.165789928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9Ų

Additional information on 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile

Recent Advances in the Study of 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile (CAS: 881423-32-1)

The compound 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile (CAS: 881423-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile as a key intermediate in the synthesis of novel kinase inhibitors. The tert-butyldimethylsilyl (TBS) protecting group in this compound enhances its stability during synthetic processes, making it a valuable building block for more complex molecules. Researchers have successfully utilized this compound in the development of targeted therapies for various cancers, particularly those involving aberrant kinase activity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory effects against several tyrosine kinases, including EGFR and HER2. The study employed molecular docking simulations and in vitro assays to elucidate the binding mechanisms and potency of the compound. The results indicated that the nitrile group and the TBS-protected phenol moiety play critical roles in its kinase inhibitory activity.

Another significant advancement involves the use of 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade oncogenic proteins. The compound's modular structure allows for facile conjugation with E3 ligase ligands, enabling the targeted degradation of disease-relevant proteins.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively investigating strategies to improve solubility and bioavailability while maintaining the compound's potent biological activity. Future directions may include structural modifications and formulation studies to enhance its therapeutic potential.

In conclusion, 4-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylnicotinonitrile (CAS: 881423-32-1) represents a versatile and valuable compound in medicinal chemistry. Its applications in kinase inhibition and targeted protein degradation highlight its potential to contribute to the development of next-generation therapeutics. Continued research in this area is expected to yield further insights and innovations in drug discovery.